Cas no 22260-83-9 (5-Oxazolecarboxylicacid, 4-methyl-2-phenyl-, methyl ester)

• Product Name: 5-Oxazolecarboxylicacid, 4-methyl-2-phenyl-, methyl ester
• CAS No: 22260-83-9
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• MDL: MFCD11055261
• CID: 250610
• PubChem ID: 3310118
• Update Time: 2025-07-26

5-Oxazolecarboxylicacid, 4-methyl-2-phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Oxazolecarboxylicacid, 4-methyl-2-phenyl-, methyl ester
• Ethyl 4-methyl-2-phenyl-oxazole-5-carboxylate
• ETHYL 4-METHYL-2-PHENYLOXAZOLE-5-CARBOXYLATE
• methyl 2-phenyl-4-methyloxazole-5-carboxylate
• METHYL 4-METHYL-2-PHENYL-1,3-OXAZOLE-5-CARBOXYLATE
• 4-methyl-2-phenyl-oxazole-5-carboxylic acid methyl ester
• 4-Methyl-5-methoxycarbonyl-2-phenyl-oxazol
• methyl 4-methyl-2-phenyloxazole-5-carboxylate
• Hexylisovalerate
• DTXSID40391323
• 6L-301S
• HMS2692F20
• AKOS005095951
• Methyl4-methyl-2-phenyloxazole-5-carboxylate
• CHEMBL1549178
• SCHEMBL2778196
• SMR000335269
• MLS000721074
• QFCRXAFDRRPINE-UHFFFAOYSA-N
• 22260-83-9

• MDL： MFCD11055261
• Inchi： 1S/C12H11NO3/c1-8-10(12(14)15-2)16-11(13-8)9-6-4-3-5-7-9/h3-7H,1-2H3
• InChI Key： QFCRXAFDRRPINE-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=C(C)N=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 217.07400
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.33000
• LogP: 2.43660

Additional information on 5-Oxazolecarboxylicacid, 4-methyl-2-phenyl-, methyl ester

Introduction to 5-Oxazolecarboxylic acid, 4-methyl-2-phenyl-, methyl ester (CAS No. 22260-83-9)

5-Oxazolecarboxylic acid, 4-methyl-2-phenyl-, methyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 22260-83-9, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound belongs to the oxazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and structural versatility. The presence of a methyl ester group and a phenyl ring at the 2-position of the oxazole ring contributes to its unique chemical properties and potential applications in medicinal chemistry.

The structure of 5-Oxazolecarboxylic acid, 4-methyl-2-phenyl-, methyl ester features a five-membered oxazole ring, which is characterized by the presence of an oxygen atom and a nitrogen atom in its cyclic structure. This arrangement imparts remarkable stability and reactivity to the molecule, making it a valuable scaffold for further chemical modifications. The methyl ester group at the 5-position and the phenyl ring at the 2-position enhance its interaction with biological targets, thereby increasing its pharmacological relevance.

In recent years, there has been growing interest in oxazole derivatives due to their potential therapeutic applications. These compounds have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 5-Oxazolecarboxylic acid, 4-methyl-2-phenyl-, methyl ester makes it an attractive candidate for further investigation in drug discovery programs.

One of the most compelling aspects of this compound is its ability to modulate various biological pathways. For instance, studies have shown that oxazole derivatives can interact with enzymes and receptors involved in cell signaling pathways, leading to potential therapeutic effects. The methyl ester group at the 5-position can be hydrolyzed under physiological conditions, releasing free carboxylic acid functionality, which may enhance its bioavailability and binding affinity to biological targets.

The phenyl ring at the 2-position of the oxazole ring provides additional opportunities for structural diversification. This aromatic moiety can participate in π-stacking interactions with biological targets, improving binding affinity and selectivity. Furthermore, the phenyl ring can be further functionalized through various chemical reactions, such as halogenation or alkylation, to generate novel derivatives with enhanced pharmacological properties.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 5-Oxazolecarboxylic acid, 4-methyl-2-phenyl-, methyl ester with high accuracy. Molecular docking studies have revealed that this compound can bind effectively to various protein targets, including kinases and transcription factors involved in cancer progression. These findings suggest that 5-Oxazolecarboxylic acid, 4-methyl-2-phenyl-, methyl ester may serve as a lead compound for the development of novel anticancer agents.

In addition to its potential as an anticancer agent, 5-Oxazolecarboxylic acid, 4-methyl-2-phenyl-, methyl ester has shown promise in other therapeutic areas. For example, it has been demonstrated that oxazole derivatives can inhibit inflammatory pathways by modulating the activity of key enzymes such as COX-2 and LOX. This makes them attractive candidates for the development of anti-inflammatory drugs.

The synthesis of 5-Oxazolecarboxylic acid, 4-methyl-2-phenyl-, methyl ester involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as esterification. Advances in synthetic methodologies have made it possible to produce this compound on a scalable basis, facilitating further research and development.

The pharmacokinetic properties of 5-Oxazolecarboxylic acid, 4-methyl-2-phenyl-, methyl ester are also of great interest. Studies have shown that this compound exhibits good oral bioavailability and moderate metabolic stability. These characteristics make it a promising candidate for further development into a therapeutic drug. Additionally, its favorable pharmacokinetic profile suggests that it may have minimal side effects compared to other drugs with similar mechanisms of action.

Future research on 5-Oxazolecarboxylic acid, 4-methyl-2-phenyl-, methyl ester should focus on exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at the molecular level will provide valuable insights into its therapeutic potential and help guide future drug design efforts. Furthermore, investigating its interactions with other molecules may reveal synergistic effects that could enhance its efficacy.

In conclusion,5-Oxazolecarboxylic acid, 4-methyl, 2-phenyl, methyl ester (CAS No. 22260-83-9) is a versatile compound with significant potential in pharmaceutical research. Its unique structure and favorable pharmacological properties make it an attractive candidate for further investigation in drug discovery programs aimed at developing novel therapeutic agents for various diseases.